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Compound of Interest

Compound Name: Fenoxycarb-d3

Cat. No.: B13838377

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of
Fenoxycarb-d3, a deuterated internal standard crucial for the accurate quantification of the
insecticide Fenoxycarb in various research applications. This document details product
specifications from leading suppliers, outlines a comprehensive experimental protocol for its
use in liquid chromatography-mass spectrometry (LC-MS), and presents a visual workflow to
guide researchers.

Commercial Supplier and Product Specifications

Fenoxycarb-d3 is available from specialized chemical suppliers. The following tables
summarize the technical data for Fenoxycarb-d3 offered by prominent vendors, allowing for a
clear comparison of their product specifications.
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Parameter

Specification

Product Name

Fenoxycarb-d3

CAS Number 2468639-22-5[1]
Molecular Formula C17H16D3NO4[1]
Formula Weight 304.4[1]

Purity

>99% deuterated forms (di-ds)[1]

Format

Crystalline Solid

Intended Use

Internal standard for the quantification of
fenoxycarb by GC- or LC-MS[1]

Storage Temperature -20°C
Stability > 4 years
Solubility Slightly soluble in Chloroform and Methanol

LGC Standards

Parameter

Specification

Product Name

Fenoxycarb-d3

Synonyms Eclipse-d3
Molecular Formula C17D3H16NOa4
Molecular Weight 304.36

Purity >95% (HPLC)
Format Neat Solid

Available Pack Sizes

1 mg, 5 mg, 10 mg

Storage Temperature

+4°C
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Experimental Protocol: Quantification of
Fenoxycarb using Fenoxycarb-d3 as an Internal
Standard by LC-MS

This protocol provides a general methodology for the use of Fenoxycarb-d3 as an internal
standard for the accurate quantification of Fenoxycarb in a given sample matrix. Researchers
should optimize the parameters based on their specific instrumentation and sample type.

Materials and Reagents

o Fenoxycarb standard (for calibration curve)

Fenoxycarb-d3 (internal standard)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Sample matrix (e.g., plasma, tissue homogenate, environmental sample extract)

Preparation of Stock Solutions

e Fenoxycarb Stock Solution (1 mg/mL): Accurately weigh 1 mg of Fenoxycarb standard and
dissolve it in 1 mL of methanol.

» Fenoxycarb-d3 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 1 mg of
Fenoxycarb-d3 and dissolve it in 1 mL of methanol.

Preparation of Working Solutions

o Fenoxycarb Working Solutions (for Calibration Curve): Prepare a series of working solutions
by serially diluting the Fenoxycarb stock solution with a 50:50 mixture of acetonitrile and
water to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.
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Fenoxycarb-d3 Internal Standard (IS) Working Solution (100 ng/mL): Dilute the
Fenoxycarb-d3 stock solution with a 50:50 mixture of acetonitrile and water to a final
concentration of 100 ng/mL.

Sample Preparation

Spiking: To 100 uL of each sample, calibration standard, and quality control sample, add 10
uL of the 100 ng/mL Fenoxycarb-d3 internal standard working solution.

Protein Precipitation (for biological matrices): Add 300 uL of cold acetonitrile to each sample.

Vortexing: Vortex each sample for 1 minute to ensure thorough mixing and precipitation of
proteins.

Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

Supernatant Transfer: Carefully transfer the supernatant to a new set of vials for LC-MS
analysis.

LC-MS/MS Analysis

Liguid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or
ultra-high-performance liquid chromatography (UHPLC) system.

Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 pm).
Mobile Phase A: 0.1% Formic acid in water.
Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A suitable gradient to separate Fenoxycarb from matrix components (e.g., 5% B to
95% B over 5 minutes).

Flow Rate: 0.4 mL/min.

Injection Volume: 5 pL.
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e Mass Spectrometer (MS): A triple quadrupole mass spectrometer operating in positive
electrospray ionization (ESI) mode.

e Multiple Reaction Monitoring (MRM) Transitions:

o Fenoxycarb: Precursor ion (Q1) m/z — Product ion (Q3) m/z (to be determined by infusion
of the standard).

o Fenoxycarb-d3: Precursor ion (Q1) m/z — Product ion (Q3) m/z (to be determined by
infusion of the standard, expected to be +3 Da compared to Fenoxycarb).

Data Analysis

 Integrate the peak areas for both Fenoxycarb and Fenoxycarb-d3 for each sample,
standard, and quality control.

o Calculate the ratio of the peak area of Fenoxycarb to the peak area of Fenoxycarb-d3.

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
Fenoxycarb standards.

o Determine the concentration of Fenoxycarb in the unknown samples by interpolating their
peak area ratios from the calibration curve.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for the
guantification of Fenoxycarb using Fenoxycarb-d3 as an internal standard.
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Caption: Experimental workflow for Fenoxycarb quantification.

Signaling Pathways and Logical Relationships

As Fenoxycarb-d3 is an analytical standard, its direct interaction with signaling pathways is not
its primary application. However, understanding the mechanism of action of the parent
compound, Fenoxycarb, is relevant. Fenoxycarb acts as an insect growth regulator, mimicking
the action of juvenile hormone. This disrupts the normal development and molting processes in
insects. The logical relationship for its use as an internal standard is based on its chemical and
physical similarity to Fenoxycarb, ensuring that it behaves similarly during sample preparation
and analysis, thus correcting for variations.
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Caption: Logic of using Fenoxycarb-d3 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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